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Compound of Interest

Compound Name: 3"-Nitropropiophenone

Cat. No.: B093426

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3'-
Nitropropiophenone, a key intermediate in organic synthesis. The document details its
melting and boiling points, supported by established experimental protocols for their
determination.

Core Physical and Chemical Properties

3'-Nitropropiophenone is an aromatic ketone characterized by a propiophenone structure with
a nitro group at the meta-position of the phenyl ring.[1][2] It typically appears as a white to pale
yellow crystalline solid at room temperature.[1] This compound serves as a valuable building
block in the synthesis of various pharmaceuticals and agrochemicals.[1][2]

Data Summary

The quantitative physical and chemical data for 3'-Nitropropiophenone are summarized in the
table below for ease of reference.
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Property Value Source(s)
Melting Point 98-101 °C [311415][6]
Boiling Point 254.5 + 13.0 °C (Predicted) [6]
Molecular Formula CoHoNO3 [31[71[8]
Molecular Weight 179.17 g/mol [7119]
Appearance White to pale yellow crystalline o

solid
CAS Number 17408-16-1 [3][8]

Experimental Protocols

The following sections detail the standard laboratory methodologies for determining the melting
and boiling points of a solid organic compound like 3'-Nitropropiophenone.

2.1 Melting Point Determination (Capillary Method)

The melting point of 3'-Nitropropiophenone is determined using the capillary tube method,
which provides a melting range—an indicator of purity.[10][11] Pure compounds exhibit a sharp
melting range of 0.5-1.0°C.[10][11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula

Procedure:
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e Sample Preparation: A small amount of the crystalline 3'-Nitropropiophenone is finely
ground into a powder using a mortar and pestle.[12]

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then tapped gently or dropped through a long glass tube to compact the
solid at the sealed bottom.[10][12] This process is repeated until a packed column of about 3
mm in height is achieved.[10]

o Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb.[11] This assembly is then placed into the
heating block of the melting point apparatus.[10]

o Heating and Observation: The sample is heated rapidly at first to determine an approximate
melting point.[10] A second, more careful determination is then performed with a fresh
sample. The heating rate should be slowed to approximately 2°C per minute as the
temperature approaches the expected melting point.[10]

o Data Recording: Two temperatures are recorded to define the melting range:

o T1: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the entire solid sample has completely melted into a clear
liquid.[11] The experiment should be repeated to ensure consistent and accurate values.
[10]

2.2 Boiling Point Determination (Predicted Value)

The boiling point for 3'-Nitropropiophenone is noted as a predicted value, as experimental
data is not readily available. However, a standard experimental protocol for a non-volatile liquid
is provided below for reference. The distillation method is a common and accurate technique.
[13][14]

Apparatus:

« Distillation flask (round-bottom flask)

e Condenser
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Thermometer and adapter
Receiving flask
Heating mantle

Boiling chips

Procedure:

Apparatus Assembly: A simple distillation apparatus is assembled. The liquid sample
(dissolved in a suitable high-boiling solvent if solid) is placed in the distillation flask along
with boiling chips to ensure smooth boiling.

Thermometer Placement: The thermometer is positioned so that the top of its bulb is level
with the bottom of the side-arm leading to the condenser. This ensures the temperature of
the vapor distilling into the condenser is accurately measured.[13]

Heating: The flask is heated gently. As the liquid boils, the vapor rises, surrounds the
thermometer bulb, and passes into the condenser.

Temperature Stabilization: The temperature on the thermometer will rise and then stabilize
as the vapor of the pure substance condenses.

Data Recording: The constant temperature observed during the collection of the first few
drops of distillate is recorded as the boiling point.[13][14] It is crucial to also record the
atmospheric pressure at the time of the experiment, as boiling point is pressure-dependent.
[15]

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a chemical compound like 3'-Nitropropiophenone.
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Caption: Workflow for determining the physical properties of 3'-Nitropropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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